Cas no 2138176-63-1 (7-Methyl-1-benzothiophene-2-sulfonyl fluoride)

• Product Name: 7-Methyl-1-benzothiophene-2-sulfonyl fluoride
• CAS No: 2138176-63-1
• MF: C₉H₇FO₂S₂
• MW: 230.279083490372
• CID: 6120780
• PubChem ID: 165864903
• Update Time: 2025-10-22

7-Methyl-1-benzothiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728932
• 2138176-63-1
• 7-methyl-1-benzothiophene-2-sulfonyl fluoride
• 7-Methyl-1-benzothiophene-2-sulfonyl fluoride

• Inchi： 1S/C9H7FO2S2/c1-6-3-2-4-7-5-8(13-9(6)7)14(10,11)12/h2-5H,1H3
• InChI Key： ZIXWQRAUESVEHK-UHFFFAOYSA-N
• SMILES： S1C(=CC2C=CC=C(C)C1=2)S(=O)(=O)F

Computed Properties

• Exact Mass: 229.98714997g/mol
• Monoisotopic Mass: 229.98714997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.8Ų

Additional information on 7-Methyl-1-benzothiophene-2-sulfonyl fluoride

Introduction to 7-Methyl-1-benzothiophene-2-sulfonyl fluoride (CAS No. 2138176-63-1)

7-Methyl-1-benzothiophene-2-sulfonyl fluoride (CAS No. 2138176-63-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in various synthetic transformations. The unique structure of 7-Methyl-1-benzothiophene-2-sulfonyl fluoride makes it a valuable intermediate in the synthesis of complex molecules, particularly those with potential therapeutic applications.

The chemical structure of 7-Methyl-1-benzothiophene-2-sulfonyl fluoride features a benzothiophene core, which is a heterocyclic aromatic compound consisting of a benzene ring fused to a thiophene ring. The presence of the sulfonyl fluoride group at the 2-position and the methyl substituent at the 7-position imparts specific chemical properties that are crucial for its reactivity and functional utility. The sulfonyl fluoride group is highly reactive and can participate in various nucleophilic substitution reactions, making it an important building block in organic synthesis.

In recent years, there has been a growing interest in the development of new pharmaceuticals that target specific biological pathways. 7-Methyl-1-benzothiophene-2-sulfonyl fluoride has been explored as a key intermediate in the synthesis of compounds with potential therapeutic applications, particularly in the areas of cancer treatment and inflammatory diseases. Research has shown that derivatives of this compound can exhibit potent biological activities, including anti-inflammatory and anticancer properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 7-Methyl-1-benzothiophene-2-sulfonyl fluoride in the synthesis of novel small molecules that selectively inhibit kinases involved in cancer cell proliferation. The researchers demonstrated that these compounds effectively reduced tumor growth in preclinical models, suggesting their potential as lead candidates for further drug development. The unique structure of 7-Methyl-1-benzothiophene-2-sulfonyl fluoride allowed for precise modification and optimization, leading to improved pharmacological profiles.

Beyond its applications in cancer research, 7-Methyl-1-benzothiophene-2-sulfonyl fluoride has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to significant tissue damage and functional impairment. A recent study published in the European Journal of Medicinal Chemistry reported that derivatives of 7-Methyl-1-benzothiophene-2-sulfonyl fluoride exhibited strong anti-inflammatory effects by inhibiting key inflammatory mediators such as TNF-alpha and IL-6. These findings suggest that this compound could be a valuable starting point for developing new anti-inflammatory drugs.

The synthetic versatility of 7-Methyl-1-benzothiophene-2-sulfonyl fluoride is another factor contributing to its importance in medicinal chemistry. The sulfonyl fluoride group can be readily converted into other functional groups through various chemical transformations, allowing for the creation of diverse molecular scaffolds with tailored biological activities. This flexibility is particularly useful in drug discovery programs where rapid screening and optimization are essential.

In addition to its pharmaceutical applications, 7-Methyl-1-benzothiophene-2-sulfonyl fluoride has also found use in materials science and chemical sensing technologies. The unique electronic properties of the benzothiophene core make it suitable for applications in organic electronics and optoelectronics. Researchers have explored the use of this compound as a building block for organic semiconductors and photovoltaic materials, highlighting its potential beyond traditional medicinal chemistry.

The safety profile of 7-Methyl-1-benzothiophene-2-sulfonyl fluoride is an important consideration for its use in various applications. While it is not classified as a hazardous material or controlled substance, proper handling and storage procedures should be followed to ensure safety. Researchers should adhere to standard laboratory practices when working with this compound to minimize any potential risks.

In conclusion, 7-Methyl-1-benzothiophene-2-sulfonyl fluoride (CAS No. 2138176-63-1) is a versatile and promising compound with significant potential in medicinal chemistry, pharmaceutical research, materials science, and chemical sensing technologies. Its unique structure and reactivity make it an invaluable intermediate for the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new applications and optimize its properties for various fields, solidifying its importance as a key player in modern scientific advancements.